N-(1,3-benzodioxol-5-yl)-1-[(2-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-[(2-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H15ClN2O4/c21-16-4-2-1-3-13(16)10-23-11-14(5-8-19(23)24)20(25)22-15-6-7-17-18(9-15)27-12-26-17/h1-9,11H,10,12H2,(H,22,25)
• InChI Key: VVNSWFKDABGXNF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CN(C(=O)C=C3)CC4=CC=CC=C4Cl
• Molecular Formula: C20H15ClN2O4
• Molecular Weight: 382.8 g/mol

Description

N-(1,3-benzodioxol-5-yl)-1-[(2-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide, also known as BDBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDBPC has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Metabolism and Pharmacokinetics

• The disposition and metabolism of compounds structurally related to N-(1,3-benzodioxol-5-yl)-1-[(2-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide have been extensively studied. For example, the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist, were characterized in humans, revealing insights into its pharmacokinetics and metabolic pathways. These studies are crucial for understanding the biotransformation and elimination of such compounds, guiding therapeutic use and safety profiles (Renzulli et al., 2011).

Receptor Binding and Effects

• Investigations into receptor binding and the effects of compounds targeting specific receptors, such as dopamine D3 receptors, offer insights into potential therapeutic applications and side effect profiles. For example, pramipexole, a dopamine D3 receptor-preferring agonist, demonstrates differences from other dopamine receptor agonists in its selectivity and efficacy, highlighting the importance of receptor-specific research in drug development (Piercey et al., 1996).

Toxicology and Safety Studies

• Toxicological assessments are critical for understanding the safety and potential risks associated with the use of novel compounds. Acute toxicity studies, such as those conducted on 5-MAPB, a novel psychoactive substance, provide essential data on the physiological responses and safety margins of these compounds, informing both clinical use and public health policies (Hofer et al., 2017).

Diagnostic Applications

• Some compounds with unique binding properties are explored for diagnostic applications, such as scintigraphic detection of specific diseases. For instance, radiolabeled benzamides have been used in the detection of melanoma metastases, demonstrating the potential of structurally related compounds for diagnostic imaging and the importance of understanding their distribution and targeting mechanisms in the body (Maffioli et al., 1994).